Cas no 2171972-40-8 (1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171972-40-8
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 5997478
• PubChem ID: 165604323
• Update Time: 2025-07-21

1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594956
• 2171972-40-8

• Inchi： 1S/C11H19N3O3/c1-9(16)4-3-6-14-11(5-7-17-2)10(8-15)12-13-14/h8-9,16H,3-7H2,1-2H3
• InChI Key： ZTBXYAJZNIYPPM-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(C=O)N=N1)CCOC

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171972-40-8)

The compound 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2171972-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of this triazole-based aldehyde in click chemistry, a technique widely used for the rapid assembly of molecular architectures. The presence of both hydroxyl and methoxyethyl groups in the molecule enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex bioactive compounds. Researchers have successfully employed this compound in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the most promising aspects of 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde is its role in the design of prodrugs. Recent in vitro and in vivo studies have demonstrated that derivatives of this compound exhibit improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. For instance, a study published in the Journal of Medicinal Chemistry reported that a prodrug derived from this aldehyde showed significant antitumor activity in mouse models, with minimal side effects compared to conventional chemotherapeutic agents.

In addition to its therapeutic potential, this compound has also been explored for its applications in diagnostic imaging. The triazole moiety can be easily functionalized with fluorescent tags or radiolabels, enabling its use in the detection and visualization of disease biomarkers. A recent study in ACS Chemical Biology demonstrated the successful application of a fluorescent derivative of this compound in the real-time monitoring of enzyme activity in live cells, opening new avenues for diagnostic and therapeutic monitoring.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further refinement to improve efficiency and scalability. Moreover, the precise mechanisms underlying its biological activity are not yet fully understood, warranting additional mechanistic studies to elucidate its mode of action.

In conclusion, 1-(4-hydroxypentyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a promising scaffold in medicinal chemistry, with diverse applications in drug development and diagnostic imaging. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for its translation into clinical applications. Future studies should focus on optimizing synthetic routes, exploring novel derivatives, and conducting comprehensive preclinical evaluations to fully realize its therapeutic potential.